Cas no 871335-85-2 (4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 871335-85-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD16249846
• CID: 1119933
• PubChem ID: 58931410
• Update Time: 2025-04-20

4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-1H-Pyrazolo[3,4-d]pyrimidine
• 4-CHLORO-3-METHYL-1H-PYRAZOLO(3,4-D)PYRIMIDINE
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-3-methyl-
• AK173887
• 4-chloro-3-methyl-2H-pyrazolo[3,4-d]pyrimidine
• XFDFMJYQFBHDMF-UHFFFAOYSA-N
• FCH1180298
• SB16098
• AX8271219
• MFCD16249846
• SCHEMBL1128551
• WJB33585
• EN300-1696643
• DS-8531
• CS-0050926
• Z1255463449
• 871335-85-2
• AKOS022711787
• DB-358052
• 4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine

• MDL： MFCD16249846
• Inchi： 1S/C6H5ClN4/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key： XFDFMJYQFBHDMF-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NNC=2C

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.5

4-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines